2-Pyridinyl 3,4-dichlorobenzenesulfonate

• Molecular Formula: C11H7Cl2NO3S
• Molecular Weight: 304.141
• IUPAC Name: pyridin-2-yl 3,4-dichlorobenzenesulfonate
• InChI: InChI=1S/C11H7Cl2NO3S/c12-9-5-4-8(7-10(9)13)18(15,16)17-11-3-1-2-6-14-11/h1-7H
• InChI Key: CUJVNHPUDGWWHI-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)OS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

2-Pyridinyl 3,4-dichlorobenzenesulfonate is a sulfonate ester featuring a 2-pyridinyl group linked to a 3,4-dichlorobenzenesulfonate moiety. This compound belongs to a class of heterocyclic sulfonates, which are notable for their structural diversity and applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

4-Allyl-2-Methoxyphenyl 3,4-Dichlorobenzenesulfonate

This structurally related compound replaces the 2-pyridinyl group with a 4-allyl-2-methoxyphenyl moiety. Key differences include:

Property	2-Pyridinyl 3,4-Dichlorobenzenesulfonate	4-Allyl-2-Methoxyphenyl 3,4-Dichlorobenzenesulfonate
Aromatic Substituent	2-Pyridinyl (heteroaromatic)	4-Allyl-2-methoxyphenyl (aromatic with alkoxy/allyl groups)
Dihedral Angle (Ar-SO₃)	Not reported	40.53°
Synthetic Route	Likely sulfonation of pyridine derivatives	Reaction of eugenol with 3,4-dichlorobenzenesulfonyl chloride

The pyridinyl group’s nitrogen may enhance solubility in polar solvents due to hydrogen bonding .

Strychnine Mono(3,4-Dichlorobenzenesulfonate) (CAS 5890-10-8)

This strychnine derivative shares the 3,4-dichlorobenzenesulfonate group but pairs it with a complex alkaloid backbone. Key contrasts:

• Bioactivity : Strychnine derivatives are neurotoxic, whereas 2-pyridinyl sulfonates are more commonly associated with enzyme inhibition or receptor modulation .
• Solubility : The pyridinyl group in the target compound likely increases water solubility compared to strychnine’s hydrophobic structure .

Reactivity and Functional Group Comparisons

Pyridinyl-Containing Heterocycles

Compounds with 2-pyridinyl groups, such as ethyl 3-{[(2-dichloromethyl-1-methyl-1H-benzimidazole-5-yl)carbonyl]-(2-pyridinyl)amino}propanoate (), demonstrate the pyridinyl group’s role in facilitating cyclization and stabilizing intermediates in drug synthesis (e.g., Dabigatran etexilate preparation). The sulfonate group in 2-pyridinyl 3,4-dichlorobenzenesulfonate may similarly act as a leaving group or polar modifier in reactions .

Sulfonate Ester Reactivity

Heating pyridinyl sulfonates in acetic acid (as seen in for related heterocycles) can induce cyclization or substitution. For example, alkyl 2-[2-cyano-2-(2-pyridinyl)ethenyl]amino derivatives yield pyrrolo[3,2-d]pyrimidines at 33–29% yields. This suggests that 2-pyridinyl 3,4-dichlorobenzenesulfonate may undergo analogous thermal rearrangements, albeit with efficiency dependent on the dichlorophenyl group’s steric effects .

Physicochemical and Application Comparisons

Solubility and Stability

• Polarity: The 3,4-dichlorobenzenesulfonate group increases hydrophobicity compared to non-halogenated sulfonates. However, the pyridinyl nitrogen may counterbalance this via hydrogen bonding, enhancing solubility in aprotic solvents like DMSO .
• Thermal Stability : The dihedral angle in the methoxyphenyl analog (40.53°) indicates moderate conformational flexibility, whereas a smaller angle in the pyridinyl variant could improve thermal stability .

Pharmaceutical Potential

While strychnine sulfonates are toxic (), pyridinyl sulfonates are explored for non-toxic applications. For example, (R)- and (S)-SPYMOX () use pyridinyl groups in chiral catalysts, suggesting that 2-pyridinyl 3,4-dichlorobenzenesulfonate could serve as a precursor for asymmetric synthesis or enzyme inhibitors .